Cas no 1706430-87-6 (2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride)

2-Chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its distinct substitution pattern—featuring chloro, fluoro, and methoxy groups—enhances reactivity and selectivity in electrophilic aromatic substitution and nucleophilic displacement reactions. The compound’s electron-withdrawing substituents stabilize the sulfonyl chloride moiety, facilitating efficient derivatization under mild conditions. It is valued for its utility in pharmaceutical and agrochemical intermediates, where precise functionalization is critical. High purity and consistent performance make it a reliable choice for researchers requiring controlled sulfonylation reactions. Proper handling is essential due to its moisture sensitivity and potential reactivity with nucleophiles.

2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride structure

1706430-87-6 structure

Product Name:2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride

CAS No:1706430-87-6

MF:C₇H₅Cl₂FO₃S

MW:259.082202672958

MDL:MFCD28054219

CID:4611899

PubChem ID:84806055

Update Time:2025-06-08

2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-fluoro-3-methoxybenzenesulfonylchloride
- Benzenesulfonyl chloride, 2-chloro-6-fluoro-3-methoxy-
- 2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride
- 2-Chloro-6-fluoro-3-methoxybenzenesulfonyl chloride
- MDL： MFCD28054219
- Inchi： 1S/C7H5Cl2FO3S/c1-13-5-3-2-4(10)7(6(5)8)14(9,11)12/h2-3H,1H3
- InChI Key： CYXRMUXMHAWJGV-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=C(F)C=CC(OC)=C1Cl

2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC303245-1g	2-Chloro-6-fluoro-3-methoxybenzenesulfonyl chloride	1706430-87-6		1g	£698.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1534900-1g	2-Chloro-6-fluoro-3-methoxybenzenesulfonyl chloride	1706430-87-6	98%	1g	￥10856	2023-04-15
Fluorochem	475957-1g	2-Chloro-6-fluoro-3-methoxybenzenesulfonyl chloride	1706430-87-6		1g	￡1,187.00	2023-04-13
Enamine	EN300-24817640-1g	2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride	1706430-87-6	95%	1g	$914.0	2023-09-15
Enamine	EN300-24817640-5g	2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride	1706430-87-6	95%	5g	$2650.0	2023-09-15
Enamine	EN300-24817640-10g	2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride	1706430-87-6	95%	10g	$3929.0	2023-09-15
Enamine	EN300-24817640-0.05g	2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride	1706430-87-6	95%	0.05g	$212.0	2024-06-19
Enamine	EN300-24817640-0.1g	2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride	1706430-87-6	95%	0.1g	$317.0	2024-06-19
Enamine	EN300-24817640-0.25g	2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride	1706430-87-6	95%	0.25g	$452.0	2024-06-19
Enamine	EN300-24817640-0.5g	2-chloro-6-fluoro-3-methoxybenzene-1-sulfonyl chloride	1706430-87-6	95%	0.5g	$713.0	2024-06-19